Cas no 62369-77-1 (L-Isoleucine, N-(diphenylphosphinyl)-N-methyl-)

• Product name: L-Isoleucine, N-(diphenylphosphinyl)-N-methyl-
• CAS No: 62369-77-1
• MF: C₁₉H₂₄NO₃P
• MW: 345.372526168823
• CID: 447639
• PubChem ID: 71387181

L-Isoleucine, N-(diphenylphosphinyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, N-(diphenylphosphinyl)-N-methyl-
• (2S,3S)-2-[diphenylphosphoryl(methyl)amino]-3-methylpentanoic acid
• N-(Diphenylphosphoryl)-N-methyl-L-isoleucine
• 62369-77-1
• DTXSID00809318
• (2S,3S)-2-((Diphenylphosphoryl)(methyl)amino)-3-methylpentanoic acid

• Inchi： InChI=1S/C19H24NO3P/c1-4-15(2)18(19(21)22)20(3)24(23,16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-15,18H,4H2,1-3H3,(H,21,22)/t15-,18-/m0/s1
• InChI Key： HEFWOAQKSSXHJE-YJBOKZPZSA-N
• SMILES： CCC(C)C(C(=O)O)N(C)P(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 345.14952
• Monoisotopic Mass: 345.14938063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61